Cas no 1214352-42-7 (3,6-Dibromo-2-fluorobenzoic acid)

• Product Name: 3,6-Dibromo-2-fluorobenzoic acid
• CAS No: 1214352-42-7
• MF: C₇H₃Br₂FO₂
• MW: 297.903924226761
• MDL: MFCD11040409
• CID: 1083426
• PubChem ID: 73553482
• Update Time: 2025-06-29

3,6-Dibromo-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-fluorobenzoic acid
• 3,6-Dibromo-2-fluorobenzoicacid
• CS-0196053
• DB-365760
• MFCD11040409
• 1214352-42-7
• E90391
• AKOS022181557
• Benzoic acid, 3,6-dibromo-2-fluoro-

• MDL： MFCD11040409
• Inchi： 1S/C7H3Br2FO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key： XUWXFNAXMCSSJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)F)Br

Computed Properties

• Exact Mass: 297.84633g/mol
• Monoisotopic Mass: 295.84838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,6-Dibromo-2-fluorobenzoic acid

Introduction to 3,6-Dibromo-2-fluorobenzoic Acid (CAS No: 1214352-42-7)

3,6-Dibromo-2-fluorobenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. With the CAS number 1214352-42-7, this compound represents a derivative of benzoic acid, featuring both bromine and fluorine substituents at specific positions on the aromatic ring. These halogen atoms introduce distinct electronic and steric effects, making the molecule a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 3,6-Dibromo-2-fluorobenzoic acid typically involves multi-step organic reactions, often starting from commercially available benzoic acid precursors. The introduction of bromine atoms at the 3rd and 6th positions, along with a fluorine atom at the 2nd position, requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and halogen exchange processes, are commonly employed to achieve the desired substitution pattern.

One of the most compelling aspects of 3,6-Dibromo-2-fluorobenzoic acid is its utility as a building block in drug discovery. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization through techniques like Suzuki-Miyaura coupling or palladium-catalyzed reactions. These modifications can lead to novel heterocyclic compounds or peptidomimetics with potential therapeutic benefits.

In recent years, 3,6-Dibromo-2-fluorobenzoic acid has been explored in various pharmacological studies. Its derivatives have shown promise as intermediates in the development of small-molecule inhibitors targeting specific biological pathways. For instance, research has indicated that certain analogs of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorine atom, in particular, contributes to metabolic stability while maintaining binding affinity to biological targets.

The bromine substituents in 3,6-Dibromo-2-fluorobenzoic acid also play a crucial role in its chemical behavior. They can serve as handles for further derivatization or influence the compound's interactions with biological receptors. This dual functionality makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties such as solubility, bioavailability, and selectivity.

From a medicinal chemistry perspective, the combination of bromine and fluorine atoms provides a unique profile that is not easily replicated by other aromatic derivatives. This specificity allows researchers to fine-tune the pharmacological properties of their compounds without compromising key structural features. As a result, 3,6-Dibromo-2-fluorobenzoic acid continues to be a subject of interest in academic and industrial research settings.

The applications of 3,6-Dibromo-2-fluorobenzoic acid extend beyond pharmaceuticals into materials science and agrochemicals. Its ability to participate in diverse chemical reactions makes it a versatile intermediate for synthesizing polymers or specialty chemicals with tailored properties. Additionally, its halogen-rich structure suggests potential uses in photoactive materials or catalysts where electron-withdrawing groups are essential.

Recent advancements in computational chemistry have further enhanced the utility of 3,6-Dibromo-2-fluorobenzoic acid. Molecular modeling studies can predict how different derivatives will interact with biological targets based on their electronic distributions and steric environments. This predictive power accelerates the drug discovery process by allowing researchers to prioritize promising candidates before conducting costly wet-lab experiments.

The environmental impact of synthesizing and using 3,6-Dibromo-2-fluorobenzoic acid is also an area of growing concern. While halogenated compounds offer numerous benefits in medicine and industry, their persistence in ecosystems raises questions about long-term sustainability. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce hazardous byproducts during production.

In conclusion,3,6-Dibromo-2-fluorobenzoic acid (CAS No: 1214352-42-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking novel scaffolds for drug development while offering opportunities for innovation in materials science and beyond. As research continues to uncover new applications for this compound,3,6-Dibromo-2-fluorobenzoic acid is poised to remain at the forefront of chemical exploration.